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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B12373227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the classification, properties, and
synthesis of the mordant dye, Mordant Orange 6 (C.I. 26520). The information is curated for
researchers, scientists, and professionals in drug development who may utilize this compound
in their work.

Chemical and Physical Properties

Mordant Orange 6 is a double azo dye characterized by its vibrant orange hue. Its chemical
and physical properties are summarized in the tables below for easy reference and
comparison.

Table 1: Chemical Identification of Mordant Orange 6
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Identifier Value

C.l. Name Mordant Orange 6

C.l. Number 26520

CAS Number 3564-27-0

Molecular Formula C19H12N4Na206S

Molecular Weight 470.37 g/mol
disodium;4-[[4-[(3-carboxy-4-

IUPAC Name oxidophenyl)diazenyl]phenyl]diazenyl]lbenzenes
ulfonate

Synonyms Acid Chrome Orange G, Chrome Orange GR

Table 2: Physical and Chemical Properties of Mordant

Orange 6
Property

Value

Physical State

Red-orange powder

Soluble in water (80 g/L at 80°C), slightly

Solubility ]

soluble in ethanol and acetone.
Melting Point >300°C
Amax 381 nm

Behavior in Acid

Turns red-light purple in concentrated sulfuric
acid, becoming yellow-light orange upon
dilution. Turns purple in concentrated

hydrochloric acid, eventually decolorizing.

Behavior in Aqueous Solution

Forms a yellow to orange solution. Addition of
concentrated hydrochloric acid results in a light

brown-yellow color.

Classification of Mordant Orange 6
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The following diagram illustrates the classification of Mordant Orange 6 based on its chemical

structure and application.

Classification of Mordant Orange 6 (C.I. 26520)

(Double Azo Dye)

Click to download full resolution via product page

Caption: Hierarchical classification of Mordant Orange 6.

Experimental Protocols

Detailed methodologies for the synthesis of Mordant Orange 6 and its application in wool
dyeing are provided below. These protocols are based on established chemical principles for
diazotization, azo coupling, and mordant dyeing.

Synthesis of Mordant Orange 6 (C.l. 26520)

The synthesis of Mordant Orange 6 is a two-step process involving the diazotization of 4-((4-
Aminophenyl)diazenyl)benzenesulfonic acid, followed by the azo coupling with 2-
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Hydroxybenzoic acid (salicylic acid).
Step 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

o Preparation of the Amine Suspension: In a 500 mL three-necked flask equipped with a
mechanical stirrer and a thermometer, create a suspension of 4-((4-
aminophenyl)diazenyl)benzenesulfonic acid (0.1 mol) in 200 mL of water.

 Acidification: Slowly add 25 mL of concentrated hydrochloric acid to the suspension while
stirring.

e Cooling: Cool the mixture to 0-5°C using an ice-salt bath.

o Preparation of Nitrite Solution: In a separate beaker, dissolve sodium nitrite (0.11 mol) in 50
mL of cold water.

o Diazotization Reaction: Add the sodium nitrite solution dropwise to the cold amine
suspension over 30 minutes, ensuring the temperature remains below 5°C.

o Completion Check: After the addition is complete, continue stirring for another 30 minutes.
Check for the presence of excess nitrous acid using starch-iodide paper (the paper should
turn blue-black). If the test is negative, add a small amount of sodium nitrite solution until a
positive test is achieved. The resulting solution contains the diazonium salt and should be
used immediately in the next step.

Step 2: Azo Coupling with 2-Hydroxybenzoic Acid

e Preparation of the Coupling Solution: In a separate 1 L beaker, dissolve 2-Hydroxybenzoic
acid (0.1 mol) in 200 mL of a 10% sodium carbonate solution.

e Cooling: Cool the solution to 0-5°C in an ice-salt bath.

e Coupling Reaction: Slowly add the cold diazonium salt solution from Step 1 to the 2-
Hydroxybenzoic acid solution with vigorous stirring, maintaining the temperature below 5°C.

» Precipitation: A colored precipitate of Mordant Orange 6 will form. Continue stirring for 2-3
hours to ensure the reaction goes to completion.
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« |solation: Isolate the precipitate by vacuum filtration.

» Washing: Wash the filter cake with a cold, saturated sodium chloride solution to remove
unreacted starting materials and byproducts.

e Drying: Dry the product in an oven at 60-70°C.

The logical workflow for the synthesis is depicted in the following diagram.
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Synthesis Workflow of Mordant Orange 6
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Caption: Step-by-step synthesis of Mordant Orange 6.
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Application of Mordant Orange 6 in Wool Dyeing

Mordant Orange 6 is primarily used for dyeing protein fibers such as wool. The following
protocol describes a typical mordanting and dyeing process.

Materials:

e Wool yarn or fabric

e Mordant Orange 6 dye

e Potassium dichromate (mordant)
e Acetic acid

e Sodium sulfate

¢ Stainless steel dyeing vessel

e Heating source

e Stirring rod

Procedure:

e Scouring of Wool: Before dyeing, the wool must be scoured to remove any natural oils and
dirt. This is typically done by washing the wool in a mild detergent solution at 50-60°C for 30
minutes, followed by thorough rinsing.

e Mordanting (Chrome Mordant Method):

o

Prepare a mordant bath with a liquor ratio of 40:1 (40 mL of water for every 1 g of wool).

[¢]

Add potassium dichromate (3% on the weight of wool) and a small amount of a wetting
agent to the bath.

[¢]

Introduce the wet, scoured wool into the mordant bath at 40°C.

[¢]

Gradually raise the temperature to boiling over 45-60 minutes.
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o Continue to boil for 60-90 minutes, stirring occasionally to ensure even mordanting.

o Allow the bath to cool slowly, then remove the wool and rinse it thoroughly with water.
e Dyeing:

o Prepare a dyebath with a liquor ratio of 40:1.

o Add the required amount of Mordant Orange 6 dye (e.g., 2% on the weight of wool) to the
dyebath and ensure it is fully dissolved.

o Add sodium sulfate (10% on the weight of wool) as a leveling agent and acetic acid to
adjust the pH to 4.5-5.5.

o Introduce the wet, mordanted wool into the dyebath at 40°C.
o Raise the temperature to boiling over 45-60 minutes.
o Continue boiling for 60-90 minutes, or until the desired shade is achieved.
o Allow the dyebath to cool, then remove the wool.
e Rinsing and Drying:
o Rinse the dyed wool with warm and then cold water until the water runs clear.
o Squeeze out excess water and air-dry the wool away from direct sunlight.

The experimental workflow for wool dyeing is summarized in the diagram below.
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Wool Dyeing Workflow with Mordant Orange 6
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Caption: Process flow for dyeing wool with Mordant Orange 6.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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